1-(4-chlorobenzyl)-3-((2-methoxybenzyl)amino)pyrazin-2(1H)-one

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[(2-methoxyphenyl)methylamino]pyrazin-2-one
• InChI: InChI=1S/C19H18ClN3O2/c1-25-17-5-3-2-4-15(17)12-22-18-19(24)23(11-10-21-18)13-14-6-8-16(20)9-7-14/h2-11H,12-13H2,1H3,(H,21,22)
• InChI Key: YUXJHFACPRBDAJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC2=NC=CN(C2=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C19H18ClN3O2
• Molecular Weight: 355.8 g/mol

Description

1-(4-chlorobenzyl)-3-((2-methoxybenzyl)amino)pyrazin-2(1H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is also known as CBM-300831, and it is a pyrazinone derivative that has been synthesized through a series of chemical reactions.

Scientific Research Applications

Molecular and Electronic Properties

• Molecular, Electronic, and Spectroscopic Analysis: The molecular, electronic, nonlinear optical properties, and spectroscopic properties of related heterocyclic compounds have been studied using Density Functional Theory (DFT) and Time-Dependent DFT methods. These studies help in understanding the fundamental properties of such compounds, which is crucial for their application in various scientific fields (Beytur & Avinca, 2021).

Synthesis and Characterization

• Synthesis and Characterization of Derivatives: Research into the synthesis and characterization of pyrazole and pyrazolopyrimidine derivatives, which are structurally similar to the compound , has been conducted. This includes establishing structures based on elemental analysis and spectral data (IR, MS, 1H-NMR, and 13C-NMR), providing insights into methods for synthesizing and analyzing similar compounds (Hassan, Hafez, & Osman, 2014).

Antimicrobial Activity

• Antimicrobial Activity and Docking Studies: Studies have been conducted on the antimicrobial activity of compounds structurally similar to 1-(4-chlorobenzyl)-3-((2-methoxybenzyl)amino)pyrazin-2(1H)-one. These studies include the synthesis of specific compounds and their subsequent screening for antibacterial and antifungal activity, along with molecular docking analysis (Okasha et al., 2022).

Tuberculostatic Activity

• Tuberculostatic Activity: Research on N-pyrazinylthiourea derivatives, which are chemically related, has shown tuberculostatic activity. This highlights the potential application of such compounds in the treatment or study of tuberculosis (Wisterowicz et al., 1989).

Biological Evaluation

• Antioxidant and α-glucosidase Inhibitory Activities: Schiff bases containing triazole and pyrazole rings, similar in structure to the compound , have been synthesized and evaluated for their antioxidant and α-glucosidase inhibitory activities. This suggests potential applications in studying or treating oxidative stress-related conditions and diabetes (Pillai et al., 2019).

Anticancer Activity

• Anticancer Evaluation: Studies have been conducted on the synthesis and evaluation of new derivatives with potential anticancer activity. This indicates the relevance of such compounds in cancer research and potential therapeutic applications (Bekircan et al., 2008).